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Compound of Interest

Compound Name: Nudifloside C

cat. No.: B1164243

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Nudifloside C, a naturally
occurring iridoid glycoside. Due to the limited availability of public domain data, this document
summarizes the currently accessible information regarding its chemical identity. Detailed
experimental protocols, extensive quantitative data, and established signaling pathways
associated with Nudifloside C are not extensively documented in publicly available scientific
literature.

Chemical Identity

Nudifloside C is identified by the Chemical Abstracts Service (CAS) number 297740-99-9.
While a complete, formally published IUPAC name is not readily available, a partial name has
been identified as: (5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yljoxy-4-oxo-4,5,6,7,9,10-
hexahydro-1H-cyclopenta[floxacyclotridecine-5-carboxylic acid.

Table 1: Chemical Identifiers for Nudifloside C
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Identifier Value

CAS Number 297740-99-9

(5R,6S,7S,9S,10R,15S,16E,17S)-16-
Ethylidene-7-hydroxy-5,9-dimethyl-17-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-yl]oxy-4-oxo-
4,5,6,7,9,10-hexahydro-1H-

cyclopenta[floxacyclotridecine-5-carboxylic acid

Partial IUPAC Name

Physicochemical Properties

Specific, experimentally determined physicochemical properties for Nudifloside C are not
widely reported. General characteristics of iridoid glycosides suggest it is likely a crystalline or
amorphous solid, with some degree of solubility in water and polar organic solvents.

Biological Context and Potential

Nudifloside C is understood to be a constituent of plants within the Jasminum genus, a source
of various bioactive compounds with a history in traditional medicine. Iridoids as a class are
known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant,
and neuroprotective effects. However, specific biological data for Nudifloside C remains
elusive in the current body of scientific literature.

Data on Biological Activity

A comprehensive search of scientific databases reveals a significant gap in the literature
concerning the biological activity of Nudifloside C. There are no readily available in-depth
studies detailing its pharmacological effects, mechanism of action, or potential therapeutic
applications.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of
Nudifloside C are not publicly documented. The original isolation and characterization papers,
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which would typically contain this information, could not be identified through extensive
searches.

Signaling Pathways and Mechanisms of Action

There is currently no information available in the public domain regarding the signaling
pathways modulated by Nudifloside C or its specific molecular mechanisms of action.

Logical Relationship Diagram

Due to the absence of detailed experimental workflows or established signaling pathways for
Nudifloside C, a logical diagram outlining these aspects cannot be constructed at this time. A
generalized workflow for natural product drug discovery is presented below for illustrative
purposes.
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Click to download full resolution via product page

Caption: Generalized workflow for natural product drug discovery.

Conclusion

While Nudifloside C has been identified as a distinct chemical entity with a designated CAS
number, there is a notable absence of in-depth scientific research on its biological properties
and potential applications in the public domain. This guide serves to consolidate the limited
available information and highlight the significant opportunities for future research into this
natural product. Further investigation is required to elucidate its physicochemical
characteristics, pharmacological profile, and mechanisms of action to determine its potential as
a therapeutic agent.

« To cite this document: BenchChem. [Nudifloside C: An In-depth Technical Overview].
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[https://www.benchchem.com/product/b1164243#nudifloside-c-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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